Cas no 1806862-18-9 (2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile
• CAS No: 1806862-18-9
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 4862215
• Update Time: 2025-06-12

2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile

• Inchi： 1S/C9H7BrF2N2/c1-5-4-6(2-3-13)14-8(10)7(5)9(11)12/h4,9H,2H2,1H3
• InChI Key： PMMSEKGNXFDYOA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(C)=CC(CC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile

Introduction to 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile (CAS No. 1806862-18-9)

2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile (CAS No. 1806862-18-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom, a difluoromethyl group, and a methyl group, all attached to a pyridine ring with an acetonitrile substituent at the 6-position. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The development and synthesis of 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile have been driven by the need for new chemical entities (NCEs) that can address unmet medical needs. Recent advancements in synthetic organic chemistry have enabled the efficient and scalable production of this compound, making it a valuable tool for researchers and pharmaceutical companies alike.

In terms of its chemical properties, 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile exhibits high stability and solubility in various organic solvents. These properties are crucial for its use in both laboratory settings and industrial processes. The compound's bromine atom provides a reactive site for further functionalization, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

The difluoromethyl group in 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile is particularly noteworthy due to its ability to modulate the compound's electronic properties and enhance its metabolic stability. Fluorinated compounds are known for their improved pharmacokinetic profiles, which can lead to better drug efficacy and reduced side effects. This makes 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile an attractive candidate for drug development.

The pyridine ring in this compound is a common structural motif found in many biologically active molecules. Pyridines are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of the acetonitrile group at the 6-position further enhances the compound's ability to form hydrogen bonds and π-stacking interactions, which are essential for binding to specific protein targets.

In recent studies, 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile has shown promising results as a potential lead compound for the development of new therapeutic agents. For example, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding highlights the potential of 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile as an anticancer agent.

Beyond cancer research, there is growing interest in exploring the broader biological activities of 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile. Studies have shown that this compound can modulate various signaling pathways involved in inflammation, neurodegeneration, and metabolic disorders. These findings suggest that 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile may have applications beyond oncology, making it a versatile platform for drug discovery.

The safety profile of 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile is another important consideration in its development as a therapeutic agent. Preclinical studies have indicated that this compound has low toxicity and good safety margins when administered at therapeutic doses. These results are encouraging and support further clinical evaluation.

In conclusion, 2-Bromo-3-(difluoromethyl)-4-methylpyridine-6-acetonitrile (CAS No. 1806862-18-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable chemical and biological properties, make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical fields.